Cas no 2227814-79-9 ((2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol
• CAS No: 2227814-79-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6373725
• PubChem ID: 165692429
• Update Time: 2025-05-26

(2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol
• 2227814-79-9
• EN300-1793392

• Inchi： 1S/C9H10FNO3/c1-6(12)4-7-5-8(10)2-3-9(7)11(13)14/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
• InChI Key： CHIHIPBMGQVVHR-ZCFIWIBFSA-N
• SMILES： FC1C=CC(=C(C=1)C[C@@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol (CAS No. 2227814-79-9)

(2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol (CAS No. 2227814-79-9) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a fluoro and nitro substitution on the aromatic ring, coupled with a propan-2-ol side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies and enzyme inhibitors.

The chiral center at the (2R) position of (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol is critical for its biological activity, as enantiomeric purity often influences pharmacological efficacy. This aligns with the growing demand for stereoselective synthesis in modern medicinal chemistry. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drug candidates, a hot topic in preclinical research.

From a synthetic perspective, CAS No. 2227814-79-9 is often explored for its reactivity in cross-coupling reactions and catalytic hydrogenation. The presence of the nitro group offers opportunities for further functionalization, such as reduction to amines or conversion to heterocycles. These transformations are pivotal in designing bioactive molecules, a trend underscored by the rise of fragment-based drug design.

In the context of green chemistry, researchers are investigating eco-friendly methods to synthesize (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol, such as microwave-assisted synthesis or biocatalysis. These approaches address sustainability concerns while maintaining high yield and enantiomeric excess. Such innovations resonate with the pharmaceutical industry's push toward cost-effective and environmentally benign processes.

Analytical characterization of CAS No. 2227814-79-9 typically involves advanced techniques like HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. The compound's UV-Vis absorption properties also make it suitable for photophysical studies, a niche yet expanding area in materials science.

Given its multifaceted applications, (2R)-1-(5-fluoro-2-nitrophenyl)propan-2-ol is frequently cited in patents and academic journals, reflecting its commercial and scientific relevance. As the demand for precision medicine grows, this compound is poised to play a pivotal role in next-generation therapeutics.